Cas no 2287287-37-8 (3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2287287-37-8
• MF: C₁₅H₁₀BrF₂NO₄
• MW: 386.145010471344
• CID: 6143829
• PubChem ID: 137945055
• Update Time: 2025-06-23

3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747957
• 6-{[(benzyloxy)carbonyl]amino}-3-bromo-2,4-difluorobenzoic acid
• 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid
• 2287287-37-8

• Inchi： 1S/C15H10BrF2NO4/c16-12-9(17)6-10(11(13(12)18)14(20)21)19-15(22)23-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,22)(H,20,21)
• InChI Key： OBEJCEKVTOAYAJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 384.97613g/mol
• Monoisotopic Mass: 384.97613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid

Introduction to 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287287-37-8)

3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287287-37-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and fluoro substituents, alongside a phenylmethoxycarbonylamino functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple heteroatoms and rigid aromatic rings contributes to its structural complexity and potential utility in drug discovery.

The bromo and fluoro atoms in the molecule play a crucial role in modulating its reactivity and interactions with biological targets. Bromine, being an electronegative halogen, can influence electronic distributions across the aromatic system, while fluorine's presence often enhances metabolic stability and binding affinity. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways.

The phenylmethoxycarbonylamino (Pmc) group at the 6-position of the benzoic acid core introduces a carboxamide functionality, which is well-known for its role in enhancing solubility and improving pharmacokinetic profiles of drug candidates. This moiety is frequently employed in medicinal chemistry to modulate receptor binding and to facilitate further derivatization. The combination of these structural elements makes 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid a versatile building block for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies utilizing molecular docking simulations have identified that derivatives of this compound exhibit potential inhibitory activity against various therapeutic targets. For instance, modifications at the bromo and fluoro positions have been shown to enhance binding affinity to tyrosine kinases, which are overexpressed in many cancers. Additionally, the Pmc group has been demonstrated to improve solubility and oral bioavailability, critical factors for drug development.

In vitro studies have further highlighted the significance of this compound. Researchers have synthesized analogs by varying the substitution patterns on the aromatic ring and have observed differential effects on enzyme inhibition. Notably, compounds with electron-withdrawing groups at the 2- and 4-positions exhibit stronger inhibitory activity against certain kinases compared to their unsubstituted counterparts. This underscores the importance of fine-tuning structural features to optimize biological activity.

The pharmaceutical industry has been particularly interested in exploring derivatives of 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid for their potential as antitumor agents. Preclinical studies have shown that certain analogs demonstrate significant antiproliferative effects in cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The ability to modulate these pathways offers a promising strategy for developing next-generation cancer therapeutics.

Another area of interest is the application of this compound in inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including autoimmune disorders and cardiovascular diseases. Researchers have hypothesized that compounds with structural similarities to 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid could modulate inflammatory cytokine production by inhibiting specific enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary data suggest that certain derivatives exhibit anti-inflammatory properties comparable to existing therapeutics.

The synthesis of 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination and fluorination of a precursor benzoic acid derivative followed by introduction of the Pmc group via amide bond formation. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

Quality control and analytical characterization are essential aspects when dealing with such complex molecules. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity. These analytical methods ensure that the final product meets stringent pharmaceutical standards before being used in further research or development.

The future prospects for 3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design approaches. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutic entities with improved efficacy and safety profiles.

In conclusion,3-Bromo-2,4-difluoro-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No: 2287287-37-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas.